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Compound of Interest

Compound Name: 2-Fluoro-6-nitrobenzaldehyde

Cat. No.: B167507 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-Fluoro-6-nitrobenzaldehyde
(CAS No: 1644-82-2), a key aromatic aldehyde intermediate. The document details its chemical

structure, physicochemical properties, and outlines a plausible synthetic route with a detailed

experimental protocol adapted from established methodologies. Furthermore, it presents a

summary of its spectroscopic data, potential applications in drug discovery, and relevant safety

information. This guide is intended to be a valuable resource for researchers and professionals

engaged in organic synthesis and medicinal chemistry.

Chemical Structure and Identification
2-Fluoro-6-nitrobenzaldehyde is a substituted aromatic compound featuring a benzaldehyde

ring with a fluorine atom and a nitro group at the ortho positions relative to the formyl group.

IUPAC Name: 2-Fluoro-6-nitrobenzaldehyde

Synonyms: 3-Fluoro-2-formylnitrobenzene

CAS Number: 1644-82-2

Molecular Formula: C₇H₄FNO₃
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Molecular Weight: 169.11 g/mol

InChI Key: LMTKLMMRJDNPFT-UHFFFAOYSA-N

Structure:

2-Fluoro-6-nitrotoluene OxidationCrO3, Ac2O, H2SO4 2-Fluoro-6-nitrobenzaldehyde

2-Fluoro-6-nitrobenzaldehyde Reduction of Nitro Groupe.g., Fe/HCl, H2/Pd-C 2-Amino-6-fluorobenzaldehyde Cyclization Reactions
Heterocyclic Scaffolds

(e.g., Quinolines, Benzodiazepines)
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[https://www.benchchem.com/product/b167507#2-fluoro-6-nitrobenzaldehyde-cas-number-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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